Cas no 275-20-7 (Thiazolo[3,2-a]pyridinium)
Thiazolo[3,2-a]pyridinium structure
Product Name:Thiazolo[3,2-a]pyridinium
Thiazolo[3,2-a]pyridinium Chemical and Physical Properties
Names and Identifiers
-
- Thiazolo[3,2-a]pyridinium
- [1,3]thiazolo[3,2-a]pyridin-4-ium
- InChI=1/C7H6NS/c1-2-4-8-5-6-9-7(8)3-1/h1-6H/q+1
- SCHEMBL4811063
- CHEMBL3306020
- HOSCTRRONGQPHD-UHFFFAOYSA-
- DTXSID20329184
- 275-20-7
-
- Inchi: 1S/C7H6NS/c1-2-4-8-5-6-9-7(8)3-1/h1-6H/q+1
- InChI Key: HOSCTRRONGQPHD-UHFFFAOYSA-N
- SMILES: S1C=C[N+]2C=CC=CC1=2
Computed Properties
- Exact Mass: 136.02218
- Monoisotopic Mass: 136.02209537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 4.1
Thiazolo[3,2-a]pyridinium Related Literature
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1. Influence of ring size on the outcome of sulfide contraction reactions with thiolactams. Isolation of bicyclic ketene S,N-acetals and thioisomünchnonesJoseph P. Michael,Charles B. de Koning,Christiaan W. van der Westhuyzen,Manuel A. Fernandes J. Chem. Soc. Perkin Trans. 1 2001 2055
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Francesco Fringuelli,Ferdinando Pizzo,Simone Tortoioli,Cristiano Zuccaccia,Luigi Vaccaro Green Chem. 2006 8 191
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3. Thiazolopyridinium salts. Part I. Synthesis of some thiazolo[3,2-a]-pyridinium saltsGurnos Jones,D. G. Jones J. Chem. Soc. C 1967 515
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4. N-quaternary compounds. Part 52. Photochemically induced valence bond isomerism and rearrangement to pyridinones of thiazolo[3,2-a]pyridinium-8-olate derivativesTore Laerum,Kjell Undheim J. Chem. Soc. Perkin Trans. 1 1979 1150
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D. G. Jones,Gurnos Jones J. Chem. Soc. C 1969 707
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